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Compound of Interest |

Compound Name: Phenylcarbylamine chloride
CAS No.: 622-44-6
Cat. No.: B1201521

Get Quote

Abstract: This technical guide provides an in-depth analysis of phenylcarbylamine chloride
(CAS 622-44-6), also known as phenyl isocyanide dichloride. Intended for researchers,
chemists, and drug development professionals, this document details the compound's core
physical and chemical properties, explores its significant reactivity as a potent electrophile, and
offers practical, field-proven experimental protocols for its synthesis and safe handling. The
guide emphasizes the causality behind its chemical behavior, grounded in its unique molecular
structure, and serves as an authoritative resource for its application in advanced organic
synthesis.

Compound Identification and Nomenclature

Phenylcarbylamine chloride is an organochlorine compound with a variety of synonyms used
across chemical literature and commercial suppliers. Accurate identification is crucial for both
procurement and safety.

o Systematic IUPAC Name: 1,1-dichloro-N-phenylmethanimine[1]
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o Common Names: Phenylcarbylamine chloride, Phenyl isocyanide dichloride[2][3], N-
Phenylcarbonimidic dichloride[4][5]

e Other Synonyms: N-(Dichloromethylene)aniline, Phenyliminophosgene, N-
Phenylimidophosgene[1][4][5]

e CAS Number: 622-44-6[4][6]

e Molecular Formula: C7HsCI2N[4][6]

e Molecular Weight: 174.02 g/mol [1][6][7]

e InChl Key: TTWWZVGVBRPHLE-UHFFFAOYSA-N[4][7]
e SMILES: C1=CC=C(C=C1)N=C(CI)CI[1][7]

Physical and Chemical Properties

Phenylcarbylamine chloride is typically a pale yellow, oily liquid at room temperature,
characterized by a potent, onion-like odor.[5][7][8] Its physical state is temperature-dependent,
with a melting point just below standard room temperature. It is non-combustible but may
decompose upon heating to produce corrosive and toxic fumes, including hydrogen chloride
and nitrogen oxides.[5][8]

Table 1: Physical Properties of Phenylcarbylamine Chloride
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Property Value Source(s)
Colorless to pale yellow oily

Appearance o [415118]
liquid

Odor Strong, onion-like [21[71[8]

Melting Point 19.5°C [7119]

- _ 210 °C @ 760 mmHg 103-106

Boiling Point [2][6][9][10]
°C @ 30-31 mmHg

Density 1.265 g/cm3 at 25 °C [1][8][10]

Refractive Index (n20/D) 1.571 [81[9][10]

Flash Point 79 °C (174.2 °F) - closed cup [6][9][10]
Insoluble and slowly

Solubility decomposed in water; Soluble [5I[718][11]
in alcohol
Stable under recommended
storage conditions (2-8°C, inert

as).[10] Slowly decomposes
Stability gas).10] Y P

at room temperature, which

can lead to pressure buildup in

sealed containers.[8][11]

Chemical Reactivity and Synthetic Utility

The reactivity of phenylcarbylamine chloride is dominated by the electrophilic character of

the carbon atom in the dichloromethanimine (-N=CCIz) group. The two chlorine atoms are

excellent leaving groups, making the compound a powerful synthetic intermediate for

introducing the C=N-Ph moiety.

Electrophilicity and Nucleophilic Substitution

The core of its utility stems from its function as an N-phenylcarbonimidoylating agent. It readily

reacts with a wide range of nucleophiles.[4] This reactivity is analogous to that of phosgene,

earning it the synonym "phenyliminophosgene."
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» Reaction with Amines: Primary and secondary amines attack the electrophilic carbon,
displacing the chlorine atoms to form substituted carbodiimides or guanidines, respectively.
This is a cornerstone reaction for peptide coupling and heterocycle synthesis.

o Reaction with Alcohols and Water: Alcohols react to form isoureas, while water causes slow
hydrolysis to the corresponding formamide (formanilide) and hydrochloric acid.[11] This
moisture sensitivity necessitates handling under anhydrous conditions.[4][6]

e Incompatibilities: The compound is highly incompatible with strong oxidizing agents,
alcohols, and water.[8][11] Vigorous or explosive reactions have been reported with ethers
like diisopropyl ether, particularly in the presence of metal salts.[8][11]

Below is a generalized workflow illustrating the reaction of phenylcarbylamine chloride with a
primary amine to yield a carbodiimide, a vital functional group in organic chemistry.

© 2026 BenchChem. All rights reserved. 4/12 Tech Support


https://cameochemicals.noaa.gov/chemical/4210
https://cymitquimica.com/cas/622-44-6/
https://starshinechemical.com/isomer/phenyl-isocyanide-dichloride/?utm_source=rss&utm_medium=rss&utm_campaign=phenyl-isocyanide-dichloride
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5194504.htm
https://cameochemicals.noaa.gov/chemical/4210
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5194504.htm
https://cameochemicals.noaa.gov/chemical/4210
https://www.benchchem.com/product/b1201521/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-phenylcarbylamine-chloride-properties-reactivity-and-experimental-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201521?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Phenylcarbylamine
Chloride

(CeHsN=CClI2)

Niicleophilic
Attack

Elimi
of 2

Reactants

Primary Amine
(R-NH-2)

Unstable Intermediate

nation
HCI

N,N'-Disubstituted
Carbodiimide

(CeHsN=C=NR)

Base (e.g., EtsN)
(2 equivalents)

HCI
Scavenger

Click to download full resolution via product page

Caption: Reaction of Phenylcarbylamine Chloride with a Primary Amine.

Spectroscopic Profile
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While detailed spectral analyses are not broadly published, the structure of
phenylcarbylamine chloride allows for the prediction of its key spectroscopic features, which
are essential for reaction monitoring and quality control.

13C NMR: A characteristic signal is expected in the low-field region (typically >140 ppm) for
the N=CCl2 carbon due to the deshielding effects of the two chlorine atoms and the nitrogen
atom. Aromatic signals would appear in the typical 120-150 ppm range.

e 1H NMR: The spectrum would be dominated by signals in the aromatic region (approx. 7.0-
7.6 ppm) corresponding to the protons on the phenyl group.

» IR Spectroscopy: A strong absorption band is anticipated in the 1660-1700 cm~1 region,
characteristic of the C=N double bond stretch.

o Mass Spectrometry: The molecular ion peak (m/z) would be observed at approximately 173.
The isotopic pattern would be highly characteristic due to the presence of two chlorine atoms
(3°Cl and 3’Cl), showing prominent M, M+2, and M+4 peaks with a relative intensity ratio of
approximately 9:6:1.

Experimental Protocols

Extreme caution must be exercised when handling this compound. All work must be conducted
in a certified chemical fume hood by trained personnel.

Protocol: Synthesis via Chlorination of Phenyl
Isothiocyanate[2]

This protocol describes a common laboratory-scale synthesis. The causality for this reaction
lies in the ability of elemental chlorine to oxidatively add across the C=S bond of the
isothiocyanate, followed by elimination to form the final product.

Materials:
e Phenyl isothiocyanate (CeHsNCS)

e Chloroform (CHCIs)
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Chlorine gas (Cl2)

Round bottom flask with gas inlet tube

Ice-water bath

Distillation apparatus

Procedure:

Dissolve 15 g of phenyl isothiocyanate in 20 g of chloroform in the round bottom flask.
Cool the reaction mixture in an ice-water bath.

Bubble chlorine gas through the solution for approximately 2 hours. The reaction is
exothermic and cooling is critical.

Monitor the reaction progress. The reaction is considered complete when the color of the
mixture becomes a persistent greenish-yellow.

Stop the chlorine flow.
First, distill off the chloroform and any sulfur dichloride byproduct at atmospheric pressure.

Purify the remaining residue by fractional distillation under reduced pressure, collecting the
fraction boiling between 103-106 °C at 31 mmHg.[2]

The expected yield is 80-90% of a pale yellow, oily liquid.[2]

Protocol: Safe Handling and Storage

Phenylcarbylamine chloride is highly toxic and corrosive.[4][7] Adherence to strict safety

protocols is mandatory.

Personal Protective Equipment (PPE):

o Wear chemical-resistant gloves (e.g., butyl rubber), a flame-retardant lab coat, and splash-

proof chemical safety goggles.[10]
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A full-face shield is highly recommended.[10]

Use a respirator with a suitable filter for organic vapors and acid gases (e.g., type ABEK
EN14387).[10]

Handling:

Always handle this compound within a certified chemical fume hood to avoid inhalation of its
highly toxic vapors.[12]

Avoid all contact with skin and eyes.[5] Effects of contact or inhalation may be delayed.[5]

Use only under anhydrous conditions and preferably under an inert atmosphere (e.g.,
nitrogen or argon) to prevent decomposition.[6]

Keep away from heat, sparks, and open flames.[6][12]

Ground all equipment to prevent static discharge.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[4][6]
Recommended storage temperature is 2-8°C.[9][10]

Store away from incompatible materials such as strong oxidizing agents, water, and
alcohols.[8][12]

Due to the risk of decomposition and pressure buildup, containers should be inspected
periodically.[5][8] Store locked up.[6]

Safety and Toxicology Profile

Phenylcarbylamine chloride is classified as a highly hazardous substance. It was formerly

investigated as a chemical warfare agent ("K-Stoff") due to its potent lachrymatory and irritant
effects.[3]

Toxicity: Highly toxic and may be fatal if inhaled, swallowed, or absorbed through the skin.[5]
[8] It is a potent lachrymator and strongly irritates the skin and mucous membranes.[5][7]
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» Health Effects: Inhalation can cause severe respiratory irritation, coughing, difficulty
breathing, and potentially fatal pulmonary edema.[7] Skin and eye contact will cause severe
irritation and possible chemical burns.[6][7]

Table 2: GHS Hazard Information

Hazard Class Code Statement Source(s)
Acute Toxicity, Oral H302 Harmful if swallowed [7]
Acute Toxicity, o

) H331 Toxic if inhaled [6][10]
Inhalation
Skin o

) o H315 Causes skin irritation [6][10]
Corrosion/Irritation
Serious Eye Causes serious eye

o H319 N [6][10]
Damage/Irritation irritation
STOT Single May cause respirato
J H335 o Y _ P Y [10]

Exposure irritation
Physical Hazard H227 Combustible liquid [6]

Applications in Research and Development

Despite its hazards, phenylcarbylamine chloride is a valuable reagent in specialized
synthetic applications.

o Heterocyclic Chemistry: It serves as a precursor for various nitrogen-containing
heterocycles. For example, it has been used in the synthesis of 5-halo-1-phenyltetrazoles.

o Dealkylation Reactions: It has been cited for its utility in the dealkylation of cyclic tertiary
amines.[13]

» Biochemical Probes: It exhibits spectral interactions with cytochrome P-450, suggesting its
potential use as a probe in biochemical studies of enzyme systems.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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